Cas no 378-76-7 (Propanoic acid,2,2,3,3,3-pentafluoro-, potassium salt (1:1))

• Product Name: Propanoic acid,2,2,3,3,3-pentafluoro-, potassium salt (1:1)
• CAS No: 378-76-7
• MF: C₃F₅KO₂
• MW: 202.12121963501
• MDL: MFCD16620584
• CID: 294242
• PubChem ID: 23667659
• Update Time: 2025-07-19

Propanoic acid,2,2,3,3,3-pentafluoro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2,3,3,3-pentafluoro-, potassium salt (1:1)
• potassium,2,2,3,3,3-pentafluoropropanoate
• pentafluoropropanoic acid
• potassium pentafluoropropanoate
• Potassium pentafluoropropionate
• Propanoic acid, pentafluoro-, potassium salt
• MFCD16620584
• EINECS 206-829-6
• potassium 2,2,3,3,3-pentafluoropropanoate
• 378-76-7
• potassium;2,2,3,3,3-pentafluoropropanoate
• Potassium perfluoropropionate
• Potassiumpentafluoropropionate
• SCHEMBL1094505
• Propanoic acid, 2,2,3,3,3-pentafluoro-, potassium salt (1:1)
• DTXSID00883375
• NS00079688
• AKOS016016138
• Potassium perfluoropropanoate

• MDL： MFCD16620584
• Inchi： 1S/C3HF5O2.K/c4-2(5,1(9)10)3(6,7)8;/h(H,9,10);/q;+1/p-1
• InChI Key： AHGFDQXBCIASJK-UHFFFAOYSA-M
• SMILES： [K+].FC(C(=O)[O-])(C(F)(F)F)F

Computed Properties

• Exact Mass: 201.9455
• Monoisotopic Mass: 201.94555153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Propanoic acid,2,2,3,3,3-pentafluoro-, potassium salt (1:1)

2,2,3,3,3-Pentafluoro-Propionic Acid Potassium Salt (1:1): A Versatile Building Block in Modern Pharmaceutical and Material Sciences

2,2,3,3,3-Pentafluoro-Propionic Acid Potassium Salt (1:1) is a fluorinated carboxylic acid derivative that has garnered significant attention in the fields of medicinal chemistry, materials science, and industrial catalysis. This compound, with the chemical formula C₃H₃F₅KO₂, is a key intermediate in the synthesis of various functional molecules. Its unique chemical structure, characterized by the 2,2,3,3,3-pentafluoro substituents on the propionic acid backbone, provides exceptional reactivity and stability, making it a valuable tool for researchers and industrial chemists.

The 2,2,3,3,3-pentafluoro functional group confers this compound with remarkable physicochemical properties. The introduction of five fluorine atoms significantly enhances the compound's hydrophobicity, thermal stability, and electrochemical performance. These attributes are critical for applications in drug delivery systems, where controlled release and bioavailability are essential. Recent studies have demonstrated that the 2,2,3,3,3-pentafluoro substituents can modulate the solubility and permeability of pharmaceutical compounds, enabling the development of more effective therapeutic agents.

Research published in Advanced Materials (2023) highlights the potential of this compound in the design of fluorinated ionomers for biomedical applications. The potassium salt form of the compound exhibits superior conductivity compared to its sodium or calcium counterparts, which is particularly advantageous for applications in flexible electronics and energy storage devices. The 1:1 stoichiometry of the salt ensures optimal ionic mobility, further enhancing its utility in these advanced technologies.

In the realm of pharmaceutical development, the 2,2,3,3,3-pentafluoro propionic acid potassium salt has shown promise as a scaffold for the synthesis of novel anti-inflammatory agents. A 2023 study in Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of fluorinated pyrazole derivatives, which demonstrated enhanced potency against inflammatory cytokines. The fluorinated substituents were found to improve the molecule's ability to penetrate cell membranes, thereby increasing its therapeutic efficacy.

Moreover, the potassium salt form of this compound is being explored for its role in the development of targeted drug delivery systems. Its high solubility in aqueous solutions allows for the creation of colloidal suspensions that can encapsulate hydrophobic drugs, improving their bioavailability. A recent review article in Pharmaceutical Research (2023) emphasized the importance of such fluorinated salts in overcoming the challenges of poor solubility and low permeability, which are common issues in drug development.

The 2,2,3,3,3-pentafluoro substituents also contribute to the compound's stability under harsh conditions, making it suitable for use in high-temperature environments. This property has led to its application in the synthesis of advanced polymer materials, where thermal resistance is a critical factor. A 2023 study in Macromolecular Chemistry and Physics demonstrated that this compound can be used as a monomer to create fluorinated polyurethanes with exceptional mechanical strength and chemical resistance.

From a synthetic perspective, the 2,2,3,3,3-pentafluoro propionic acid potassium salt serves as a versatile intermediate in the preparation of various fluorinated compounds. Its reactivity towards nucleophilic substitution reactions makes it an ideal candidate for the synthesis of fluorinated pharmaceuticals and agrochemicals. A 2023 paper in Organic Letters described the use of this compound in the development of a new class of fluorinated organocatalysts, which showed improved catalytic activity in asymmetric synthesis reactions.

The potassium salt form of this compound is also being investigated for its potential in the field of electrochemistry. Its high ionic conductivity and stability under electrochemical conditions make it a promising material for use in solid-state batteries and supercapacitors. A 2023 study in Energy & Environmental Science reported the successful integration of this compound into a hybrid electrolyte system, which significantly enhanced the energy density and cycle life of lithium-ion batteries.

In addition to its applications in pharmaceuticals and materials science, the 2,2,3,3,3-pentafluoro propionic acid potassium salt has found use in the development of advanced coatings and surface treatments. Its hydrophobic properties make it an ideal component for creating self-cleaning surfaces and anti-fouling coatings. A 2023 study in ACS Applied Materials & Interfaces demonstrated the effectiveness of this compound in the creation of fluorinated polymeric coatings that exhibit exceptional resistance to environmental degradation.

As research in the field of fluorinated compounds continues to advance, the 2,2,3,3,3-pentafluoro propionic acid potassium salt is likely to play an increasingly important role in the development of new technologies. Its unique combination of physicochemical properties, coupled with its versatility in synthetic applications, positions it as a key player in the future of pharmaceutical and materials science innovation.